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cyclopropylpyrimidin-4-ol

CAS No.: 874880-34-9

Cat. No.: B1436782

Get Quote

Introduction: The Pyrimidine Scaffold in
Agrochemical Discovery
The pyrimidine ring (C₄H₄N₂) represents a highly versatile and privileged molecular scaffold in

the discovery and development of modern agrochemicals. Due to its high target selectivity,

ease of structural modification, and broad-spectrum biological activity, pyrimidine derivatives

have become foundational in formulating novel herbicides, fungicides, and insecticides[1].

For drug development professionals and agricultural scientists, understanding the structure-

activity relationship (SAR) of pyrimidines is critical. Recent advances demonstrate that

modifications at the 4-position of the pyrimidine ring—such as the introduction of electron-

withdrawing or lipophilic groups (e.g., –CF₃, –CHF₂, or ethyl groups)—significantly enhance

target binding affinity and membrane permeability, leading to potent insecticidal and fungicidal

activities[1].
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Mechanistic Pathways & Causality
To rationally design and screen pyrimidine-based agrochemicals, researchers must understand

their distinct mechanisms of action (MOA).

Herbicidal Action: Acetolactate Synthase (ALS)
Inhibition
Pyrimidinyl carboxy herbicides, such as bispyribac-sodium, function as potent inhibitors of

Acetolactate Synthase (ALS)[2]. ALS is the first common enzyme required for the biosynthesis

of branched-chain amino acids (BCAAs), specifically valine, leucine, and isoleucine[2].

Causality: By binding to the ALS enzyme complex, bispyribac-sodium starves the plant of

essential BCAAs. This disruption halts protein synthesis, arrests DNA synthesis and cell

division, and ultimately leads to rapid weed necrosis and plant death.

Fungicidal Action: Methionine Biosynthesis & Enzyme
Secretion
Anilinopyrimidine fungicides, such as pyrimethanil, exhibit a dual-action mechanism against

phytopathogenic fungi like Botrytis cinerea and Penicillium digitatum[3]. Their primary mode of

action is the inhibition of methionine biosynthesis by targeting key enzymes: cystathionine γ-

synthase (CGS) and cystathionine β-lyase (CBL)[4].

Causality: Methionine is a critical sulfur-containing amino acid. Depleting methionine not only

inhibits fungal protein formation and cell division but also severely impairs the pathogen's

ability to secrete extracellular cell wall-degrading enzymes (such as cellulase and pectinase).

Without these enzymes, the fungus cannot degrade plant tissues to acquire nutrients,

effectively starving the infection[3].
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Biological targets and mechanistic pathways of pyrimidine-based agrochemicals.

Experimental Protocols
Protocol 1: In Vitro Acetolactate Synthase (ALS)
Inhibition Assay
This protocol details the colorimetric quantification of ALS activity to determine the IC₅₀ of novel

pyrimidine herbicides. Because the direct product of ALS (acetolactate) is unstable, the assay

relies on the acid decarboxylation of acetolactate into acetoin, which forms a stable,

measurable colored complex[5].

Self-Validating Design: To ensure data integrity, background acetoin levels must be measured

in parallel (negative control without pyruvate), and a known susceptible plant biotype must be
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run as a positive control to confirm enzyme viability[5].

Step-by-Step Methodology:

Enzyme Extraction: Homogenize 2–3 leaf stage plant tissue (e.g., Echinochloa crus-galli) in

cold extraction buffer (0.1 M K-phosphate buffer, pH 7.5, containing 1 mM sodium pyruvate,

0.5 mM MgCl₂, 0.5 mM thiamine pyrophosphate, and 10 μM FAD)[2]. Centrifuge at 20,000 ×

g for 20 min at 4°C and collect the supernatant.

Herbicide Incubation: Aliquot the enzyme extract into assay tubes. Add varying

concentrations of the pyrimidine compound (e.g., 0, 0.01, 0.1, 1.0, 10, 100 μM bispyribac-

sodium)[5]. Incubate at 37°C for 15 minutes to allow inhibitor binding.

Enzymatic Reaction: Initiate the reaction by adding 20 mM sodium pyruvate. Incubate at

37°C for 60 minutes.

Acid Decarboxylation: Terminate the reaction by adding 6 N H₂SO₄. Incubate the tubes at

60°C for 15 minutes. Causality: This step forces the decarboxylation of the enzymatically

produced acetolactate into acetoin.

Colorimetric Detection: Add a color reagent mixture (0.5% creatine and 5% α-naphthol in 2.5

N NaOH). Incubate at 60°C for 15 minutes to develop the color. Measure absorbance at 530

nm using a spectrophotometer[2].
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Step-by-step workflow for the colorimetric Acetolactate Synthase (ALS) inhibition assay.

Protocol 2: In Vitro Antifungal Efficacy & Extracellular
Enzyme Assay
This workflow assesses the efficacy of pyrimidine fungicides by measuring both mycelial

growth inhibition and the suppression of cell wall-degrading enzymes.
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Step-by-Step Methodology:

Mycelial Growth Assay: Prepare Potato Dextrose Agar (PDA) plates amended with serial

dilutions of the pyrimidine compound (e.g., pyrimethanil at 0.05 to 0.5 μg/mL)[3]. Inoculate

the center of each plate with a 5-mm mycelial plug of the target pathogen (e.g., P. digitatum).

Incubate at 25°C for 5 days and calculate the EC₅₀ based on colony diameter reduction.

Extracellular Enzyme Extraction: Cultivate the fungus in a liquid medium containing host

tissue extract (e.g., citrus peel broth) to induce enzyme secretion. Treat with a sub-lethal

dose of the fungicide (e.g., 0.20 μg/mL pyrimethanil)[3]. After 4 days, centrifuge the culture

and collect the supernatant containing extracellular enzymes.

Pectinase/Cellulase Activity Measurement: Incubate the supernatant with specific substrates

(e.g., polygalacturonic acid for pectinase or carboxymethyl cellulose for cellulase). Quantify

the release of reducing sugars using the 3,5-dinitrosalicylic acid (DNS) colorimetric method

to confirm the suppression of enzyme secretion[3].

Quantitative Data Presentation
The following table summarizes the baseline efficacy metrics of standard pyrimidine-based

agrochemicals against their respective targets, serving as benchmark data for novel compound

screening.
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Compound
Class

Representat
ive
Agrochemic
al

Target
Organism /
Enzyme

Metric Value Reference

Herbicide
Bispyribac-

sodium

Echinochloa

crus-galli

(ALS

Enzyme)

In vitro IC₅₀ ~0.015 μM [5]

Fungicide Pyrimethanil

Penicillium

digitatum

(Mycelial

Growth)

In vitro EC₅₀ ~0.137 μM [3]

Fungicide Pyrimethanil

P. digitatum

(Pectinase

Secretion)

% Inhibition

at 0.2 μg/mL

32.8%

reduction
[3]

Insecticide

Pyrimidine

Analog 5 (4-

CF₃ modified)

Tetranychus

urticae (Mite)
In vivo LC₅₀ 0.19 mg/L [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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